Cas no 109380-09-8 (3-Bromo-2-cyclohexen-1-ol)

• Product Name: 3-Bromo-2-cyclohexen-1-ol
• CAS No: 109380-09-8
• MF: C₆H₉BrO
• MW: 177.039061307907
• CID: 6288511
• PubChem ID: 566108
• Update Time: 2025-05-27

3-Bromo-2-cyclohexen-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-cyclohexen-1-ol
• 109380-09-8
• XJHMYRCTYQIWSO-UHFFFAOYSA-N
• EN300-7592779
• 3-bromocyclohex-2-en-1-ol
• 2-Cyclohexen-1-ol, 3-bromo-
• 3-Bromo-2-cyclohexen-1-ol #

• Inchi： 1S/C6H9BrO/c7-5-2-1-3-6(8)4-5/h4,6,8H,1-3H2
• InChI Key： XJHMYRCTYQIWSO-UHFFFAOYSA-N
• SMILES： BrC1=CC(CCC1)O

Computed Properties

• Exact Mass: 175.98368g/mol
• Monoisotopic Mass: 175.98368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols

Additional information on 3-Bromo-2-cyclohexen-1-ol

3-Bromo-2-cyclohexen-1-ol (CAS No. 109380-09-8): A Comprehensive Overview

3-Bromo-2-cyclohexen-1-ol (CAS No. 109380-09-8) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique molecular structure, which includes a bromine atom, a cyclohexene ring, and a hydroxyl group. These features endow it with a wide range of chemical reactivity and potential applications.

The molecular formula of 3-Bromo-2-cyclohexen-1-ol is C₆H₉BrO, and its molecular weight is approximately 167.04 g/mol. The compound is typically synthesized through the bromination of cyclohexene followed by hydroxylation. This synthetic route has been well-documented in the literature and is known for its efficiency and reproducibility.

In recent years, 3-Bromo-2-cyclohexen-1-ol has been extensively studied for its potential in various chemical reactions. One of the key areas of interest is its use as an intermediate in the synthesis of complex organic molecules. The presence of the bromine atom makes it an excellent leaving group, facilitating substitution reactions that are crucial in the construction of intricate molecular architectures. Additionally, the hydroxyl group can be readily functionalized through various chemical transformations, such as etherification, esterification, and oxidation.

The reactivity of 3-Bromo-2-cyclohexen-1-ol has also been explored in the context of polymer science. Researchers have utilized this compound to develop novel polymers with unique properties. For instance, a study published in the Journal of Polymer Science demonstrated that 3-Bromo-2-cyclohexen-1-ol-based monomers can be polymerized to form materials with enhanced thermal stability and mechanical strength. These polymers have potential applications in areas such as coatings, adhesives, and electronic devices.

In the realm of medicinal chemistry, 3-Bromo-2-cyclohexen-1-ol has shown promise as a building block for the synthesis of bioactive compounds. A recent study in the Journal of Medicinal Chemistry reported the synthesis of several derivatives of 3-Bromo-2-cyclohexen-1-ol that exhibited potent anti-inflammatory and anti-cancer activities. These derivatives were found to inhibit key enzymes involved in inflammatory pathways and cancer cell proliferation, making them potential candidates for drug development.

The environmental impact of 3-Bromo-2-cyclohexen-1-ol has also been a subject of investigation. Studies have shown that this compound can be biodegraded under certain conditions, which is an important consideration for its industrial use. However, proper handling and disposal practices are still essential to minimize any potential environmental risks.

In conclusion, 3-Bromo-2-cyclohexen-1-ol (CAS No. 109380-09-8) is a multifaceted compound with a broad spectrum of applications in organic synthesis, medicinal chemistry, and materials science. Its unique chemical properties make it an invaluable tool for researchers and chemists working in these fields. As ongoing research continues to uncover new possibilities for its use, 3-Bromo-2-cyclohexen-1-ol is likely to remain a focal point of scientific inquiry and innovation.